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Abstract
Buclizine hydrochloride is a first-generation piperazine H1-antihistamine with additional

anticholinergic, antiemetic, and central nervous system depressant properties. This technical

guide provides a comprehensive overview of its molecular structure, physicochemical

properties, and multifaceted pharmacological functions. Detailed experimental protocols for its

analysis and evaluation, alongside a review of its mechanism of action, pharmacokinetics, and

clinical applications, are presented to serve as a valuable resource for professionals in

pharmaceutical research and development.

Molecular Structure and Physicochemical
Properties
Buclizine hydrochloride is the dihydrochloride salt of buclizine. Its chemical structure is

characterized by a central piperazine ring substituted with a (4-chlorophenyl)(phenyl)methyl

group at one nitrogen and a (4-tert-butylphenyl)methyl group at the other.
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Property Value Reference

Chemical Name

1-[(4-tert-

butylphenyl)methyl]-4-[(4-

chlorophenyl)-

phenylmethyl]piperazine;dihydr

ochloride

[1]

Molecular Formula C₂₈H₃₅Cl₃N₂ [1]

Molecular Weight 505.9 g/mol [1]

CAS Number 129-74-8 [1]

Appearance
White to slightly yellowish,

crystalline powder
[2]

Melting Point 230-240°C [3]

Solubility
Slightly soluble in Chloroform,

DMSO (heated), and Methanol
[3]

Mechanism of Action and Pharmacodynamics
Buclizine hydrochloride's primary mechanism of action involves the competitive antagonism of

histamine H1 receptors. Its therapeutic effects as an antiemetic and antivertigo agent are

attributed to its activity in the central nervous system, particularly in the vomiting center and the

vestibular system.

Antihistaminic Activity
As an H1 receptor antagonist, buclizine blocks the effects of histamine, a key mediator in

allergic reactions. This action helps to alleviate symptoms such as itching, sneezing, and

rhinorrhea. The antagonism of H1 receptors in the central nervous system also contributes to

its sedative effects.[4]

Antiemetic and Antivertigo Effects
The antiemetic properties of buclizine hydrochloride are mediated through its antagonist

activity at both H1 and muscarinic receptors within the chemoreceptor trigger zone (CTZ) and
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the vomiting center in the brainstem.[5][6][7] By blocking these receptors, buclizine effectively

suppresses the signaling pathways that lead to nausea and vomiting, particularly in the context

of motion sickness. It also depresses labyrinthine excitability and vestibular stimulation.[8][9]

Appetite Stimulation
Buclizine hydrochloride has been anecdotally reported and used as an appetite stimulant,

particularly in pediatric populations.[10] The exact mechanism for this orexigenic effect is not

well-established but is thought to be related to its central antihistaminic and anticholinergic

actions.[10] However, robust, recent clinical evidence supporting this indication is limited, and

its use for this purpose is considered off-label in many regions.[11][12]

Signaling Pathway of Buclizine Hydrochloride's Antihistaminic Action
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Caption: Antagonistic action of Buclizine on the Histamine H1 receptor signaling pathway.

Pharmacokinetics
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Detailed pharmacokinetic data for buclizine hydrochloride in humans is not extensively

available in recent literature. It is reported to be readily absorbed after oral administration.[9]

Some pharmacokinetic parameters have been reported for its combination product, indicating a

time to maximum concentration (Tmax) of 3 hours and an elimination half-life of approximately

15 hours.

Experimental Protocols
Stability-Indicating HPLC Method for Buclizine
Hydrochloride
A validated high-performance liquid chromatography (HPLC) method is crucial for the quality

control of buclizine hydrochloride in pharmaceutical formulations.

Chromatographic Conditions:[13][14]

Column: C18 (e.g., GraceAlpha C18, 250 x 4.6 mm, 5µm)

Mobile Phase: Methanol:Water (80:20 v/v), pH adjusted to 2.6 with phosphoric acid.

Flow Rate: 1.0 mL/min

Detection: UV at 230 nm

Injection Volume: 20 µL

Temperature: Ambient

Standard Solution Preparation:[13]

Prepare a stock solution of buclizine hydrochloride reference standard (1 mg/mL) in the

mobile phase.

Prepare working standards by diluting the stock solution with the mobile phase to achieve

concentrations within the linear range (e.g., 0.5 to 24 µg/mL).

Sample Preparation (Tablets):[13]
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Weigh and finely powder 20 tablets.

Accurately weigh a portion of the powder equivalent to 50 mg of buclizine hydrochloride and

transfer to a 50 mL volumetric flask.

Add approximately 30 mL of mobile phase and sonicate for 45 minutes.

Dilute to volume with the mobile phase and filter through a 0.45 µm membrane filter.

Further dilute the filtrate with the mobile phase to a final concentration within the calibrated

range.

Experimental Workflow for HPLC Analysis
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Caption: Workflow for the HPLC analysis of Buclizine Hydrochloride.

Radioligand Binding Assay for H1 Receptor Affinity
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This protocol provides a general framework for determining the binding affinity of buclizine
hydrochloride to the histamine H1 receptor.

Materials:[1][15][16]

Radioligand: [³H]mepyramine (a selective H1 antagonist)

Membrane Preparation: Homogenates from cells or tissues expressing the human H1

receptor.

Assay Buffer: e.g., 50 mM Tris-HCl, pH 7.4

Non-specific Binding Control: A high concentration of a non-radiolabeled H1 antagonist (e.g.,

mianserin).

Test Compound: Buclizine hydrochloride at various concentrations.

Filtration System: Glass fiber filters and a cell harvester.

Scintillation Counter

Procedure:[1][15]

Incubate the membrane preparation with a fixed concentration of [³H]mepyramine and

varying concentrations of buclizine hydrochloride in the assay buffer.

For determining non-specific binding, incubate the membrane preparation and radioligand

with a high concentration of the non-labeled antagonist.

Incubate at a specified temperature (e.g., 25°C) for a sufficient time to reach equilibrium.

Terminate the binding reaction by rapid filtration through glass fiber filters.

Wash the filters with ice-cold buffer to remove unbound radioligand.

Measure the radioactivity retained on the filters using a scintillation counter.
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Calculate the specific binding at each concentration of buclizine hydrochloride by

subtracting the non-specific binding from the total binding.

Determine the IC₅₀ value (the concentration of buclizine hydrochloride that inhibits 50% of

the specific binding of the radioligand) and subsequently calculate the Ki (inhibition

constant).

Assessment of Antiemetic Efficacy in Animal Models
Animal models are essential for the preclinical evaluation of antiemetic drugs. The ferret and

the house musk shrew (Suncus murinus) are commonly used species as they possess a

vomiting reflex.[17][18][19]

General Protocol (Cisplatin-Induced Emesis in Ferrets):[18][19]

Acclimatize male ferrets to the experimental conditions.

Administer buclizine hydrochloride or vehicle control at various doses via a suitable route

(e.g., oral or intraperitoneal).

After a predetermined pretreatment time, administer an emetogenic challenge, such as

cisplatin (e.g., 5-10 mg/kg, i.p.).

Observe the animals for a defined period (e.g., 4-6 hours) and record the latency to the first

emetic episode (retching or vomiting) and the total number of emetic episodes.

Compare the results between the buclizine-treated groups and the vehicle control group to

determine the antiemetic efficacy.

Synthesis
The synthesis of buclizine can be achieved through various routes. One reported method

involves the reaction of 1-(4-tert-butylbenzyl)piperazine with 1-chloro-4-[(4-chlorophenyl)

(phenyl)methyl]benzene.[3] A detailed synthetic method for the intermediate 4-tert-butyl-benzyl-

chloride has also been described.[20] The free base of buclizine can be obtained by treating

the dihydrochloride salt with a base such as sodium hydroxide.[3]
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Clinical Efficacy and Applications
Motion Sickness
Buclizine hydrochloride is clinically used for the prevention and treatment of nausea, vomiting,

and dizziness associated with motion sickness.[8][9] Its efficacy is comparable to other first-

generation antihistamines like meclizine.

Vertigo
It has also been used in the management of vertigo associated with disorders of the vestibular

system.[8]

Appetite Stimulation
While historically used as an appetite stimulant, particularly in children, there is a lack of robust

and current clinical trial data to support this indication.[10][11][12] Existing studies are often old,

underpowered, and have methodological limitations.[11] Therefore, its use for this purpose

should be approached with caution and is not a primary, evidence-based application.

Conclusion
Buclizine hydrochloride is a well-established H1-antihistamine with significant antiemetic and

antivertigo properties. Its molecular structure and ability to antagonize both H1 and muscarinic

receptors in the central nervous system underpin its primary therapeutic uses. While its

application as an appetite stimulant persists anecdotally, this is not supported by strong,

contemporary clinical evidence. The experimental protocols outlined in this guide provide a

framework for the continued study and quality control of this compound. Further research is

warranted to fully elucidate its pharmacokinetic profile and to rigorously evaluate its efficacy in

all potential therapeutic areas.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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